![molecular formula C17H23ClN4O B2425000 N-(4-(pyrrolidin-1-yl)butyl)quinoxaline-2-carboxamide hydrochloride CAS No. 1396881-61-0](/img/structure/B2425000.png)
N-(4-(pyrrolidin-1-yl)butyl)quinoxaline-2-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
PBQ·HCl is a quinoxaline derivative that has gained significant interest in scientific research due to its unique set of physical and chemical properties, as well as its promising potential in various fields of research and industry. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecular formula of PBQ·HCl is C17H23ClN4O. The pyrrolidine ring in PBQ·HCl contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring .Chemical Reactions Analysis
While specific chemical reactions involving PBQ·HCl are not available, quinoxaline derivatives can undergo various reactions such as oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions .Physical And Chemical Properties Analysis
PBQ·HCl has a unique set of physical and chemical properties that make it of interest in scientific research. The pyrrolidine ring in PBQ·HCl allows efficient exploration of the pharmacophore space due to sp3-hybridization .Scientific Research Applications
- Quinoxaline derivatives have attracted attention due to their potential as anticancer agents. Researchers have explored the cytotoxic effects of N-(4-(pyrrolidin-1-yl)butyl)quinoxaline-2-carboxamide hydrochloride against cancer cell lines. Further studies are needed to elucidate its mechanism of action and optimize its efficacy .
- In the context of fibrosis, this compound has shown promise. Some derivatives of N-(4-(pyrrolidin-1-yl)butyl)quinoxaline-2-carboxamide hydrochloride exhibit better anti-fibrosis activity than existing drugs like Pirfenidone .
- N-(4-(pyrrolidin-1-yl)butyl)quinoxaline-2-carboxamide hydrochloride derivatives have demonstrated antibacterial activity. Researchers have explored their effectiveness against various bacterial strains, emphasizing the importance of structural modifications for optimizing potency .
- Researchers have investigated synthetic routes to access this compound and its derivatives. Understanding the structure–activity relationship (SAR) is crucial for optimizing drug candidates. Stereogenicity of carbons in the pyrrolidine ring influences biological profiles, making it an essential consideration in drug design .
Anticancer Properties
Anti-fibrotic Activity
Antibacterial Agents
Synthetic Strategies and SAR Studies
Future Directions
PBQ·HCl has promising potential in various fields of research and industry. The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen . Therefore, PBQ·HCl and similar compounds could play a significant role in future drug discovery efforts.
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been reported to interact with a variety of targets, contributing to their diverse biological activities .
Mode of Action
The pyrrolidine ring, a key structural component of this compound, is known to contribute to the stereochemistry of the molecule and increase three-dimensional coverage due to the non-planarity of the ring . This can lead to different biological profiles of drug candidates, due to the different binding mode to enantioselective proteins .
Biochemical Pathways
Compounds with a pyrrolidine ring have been reported to interact with various biochemical pathways, contributing to their diverse biological activities .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
Compounds with a pyrrolidine ring have been reported to have diverse biological activities, which could be attributed to their interaction with various molecular and cellular targets .
Action Environment
The design of new molecules often involves the consideration of environmental factors to modify the pharmacokinetic profile .
properties
IUPAC Name |
N-(4-pyrrolidin-1-ylbutyl)quinoxaline-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O.ClH/c22-17(18-9-3-4-10-21-11-5-6-12-21)16-13-19-14-7-1-2-8-15(14)20-16;/h1-2,7-8,13H,3-6,9-12H2,(H,18,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMPOOGYCLUHFOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCCCNC(=O)C2=NC3=CC=CC=C3N=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(pyrrolidin-1-yl)butyl)quinoxaline-2-carboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.